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Compound of Interest

Compound Name: 5-BROMO-PAPS

Cat. No.: B1147320

An in-depth examination of the chemical properties, experimental applications, and underlying
mechanisms of 2-(5-Bromo-2-pyridylazo)-5-[N-propyl-N-(3-sulfopropyl)amino]phenol.

This technical guide provides a comprehensive overview of 5-BROMO-PAPS, a highly
sensitive colorimetric reagent. Tailored for researchers, scientists, and professionals in drug
development, this document details the compound's chemical characteristics, experimental
protocols for its principal applications, and the signaling pathways it enables for quantitative
analysis.

Core Chemical and Physical Properties

5-BROMO-PAPS, systematically named 2-(5-Bromo-2-pyridylazo)-5-[N-propyl-N-(3-
sulfopropyl)amino]phenol, is a water-soluble derivative of 5-Bromo-PADAP. It is recognized for
its utility as a sensitive colorimetric reagent, primarily for the detection of metal ions. The
compound's identity and key properties are summarized below. Discrepancies in the reported
CAS numbers and molecular weights are often attributable to the hydration state of the salt.
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Property

Value

Source(s)

IUPAC Name

disodium;3-[4-[(5-
bromopyridin-2-yl)diazenyl]-3-
oxido-N-propylanilino]propane-

1-sulfonate

[1]

Synonyms

2-(5-Bromo-2-pyridylazo)-5-[N-
propyl-N-(3-
sulfopropyl)amino]phenol

disodium salt dihydrate

[2]

Molecular Formula

C17H19BrN4Na204S-2H20
(Dihydrate)

[2]

C17H19BrN4Naz204S o
(Anhydrous)
Molecular Weight 537.34 g/mol (Dihydrate)

[2]

501.3 g/mol (Anhydrous)

[1]

CAS Number 679787-08-7 (Dihydrate) [2]
158905-17-0 [1]
81608-06-2 (Free acid) [3]

Appearance

Reddish-brown crystalline

powder

[1]

Solubility

Water soluble

[4]

Principle of Action: Metal lon Detection

The primary application of 5-BROMO-PAPS is in the colorimetric determination of various
metal ions, most notably zinc. The underlying principle involves the formation of a stable
chelate complex between the 5-BROMO-PAPS molecule and the target metal ion. This
interaction induces a conformational change in the molecule's chromophore, leading to a
distinct and measurable shift in its light absorption spectrum. For instance, the complex formed
with zinc ions results in a vivid red coloration.[5]
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Mechanism of Metal lon Detection with 5-BROMO-PAPS.

Experimental Protocol: Colorimetric Determination
of Zinc

This protocol outlines a standard procedure for the quantitative determination of zinc in
biological samples such as serum, plasma, or urine using 5-BROMO-PAPS.

Reagents and Materials @@

Component Specifications

0.02 mmol/L in Bicarbonate buffer (200 mmol/L,

pH 9.8) containing Sodium Citrate (170 mmol/L),
5-BROMO-PAPS Reagent ] )
Dimethylglyoxime (4 mmol/L), and a detergent

(1%).
Zinc Standard 200 pg/dL (30.6 pmol/L)
Sample Serum, plasma (heparinized), or urine
Spectrophotometer Capable of measuring absorbance at 560 nm

Assay Procedure

The following table details the steps for preparing the reaction mixtures for a blank, a standard,
and the sample.[5]
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Step Reagent Blank Standard Sample
1. Add Reagent 1.0 mL 1.0 mL 1.0 mL
2. Add Standard - 50 pL

3. Add Sample - - 50 pL

KMix and incubate for
4. Mix & Incubate \multicolumn{3}Hc 10 minutes at 25°C or
5 minutes at 37°C}

HMeasure the
absorbance of the
sample (Asample) and

5. Measure \multicolumn{3}Hc the standard
(Astandard) against
the reagent blank at
560 nm.}

Calculation of Zinc Concentration

The concentration of zinc in the sample is calculated using the following formula:

Zinc Concentration (ug/dL) = (Asample / Astandard) x 200[5]

Advanced Application: Pyrophosphate Detection in
Nucleic Acid Amplification

A novel application of 5-BROMO-PAPS is in molecular diagnostics, specifically for the real-time
detection of pyrophosphate (PPi), a byproduct of nucleic acid amplification reactions like Loop-
Mediated Isothermal Amplification (LAMP).[6] This method provides a visual, colorimetric
endpoint for determining the success of an amplification event.

The mechanism involves a metal ion, typically Mn2* or Zn2*, which is pre-complexed with 5-
BROMO-PAPS, resulting in a colored solution. During nucleic acid amplification, the
incorporation of nucleotides by DNA polymerase releases pyrophosphate. This newly formed
pyrophosphate has a higher affinity for the metal ion than 5-BROMO-PAPS, leading to the
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sequestration of the metal ion from the dye complex. The release of the metal ion restores the
original color of the free 5-BROMO-PAPS, indicating a positive amplification reaction.[7][8]

Nucleic Acid Amplification (e.g., LAMP)

ncorporation

DNA Polymerase

Releases

Colorimetric Detection

Metal-5-BROMO-PAPS
Complex (Colored)

Pyrophosphate (PPi)

Metal-PPi Complex

Click to download full resolution via product page
Signaling pathway for pyrophosphate detection.

Synthesis Outline

The synthesis of 5-BROMO-PAPS is typically achieved through a multi-step chemical process:
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o Diazotization: The process commences with the diazotization of 5-bromo-2-aminopyridine to
form a diazonium salt.

e Coupling Reaction: This diazonium salt is subsequently coupled with 5-[N-propyl-N-(3-
sulfopropyl)amino]phenol, which results in the formation of the azo compound.

« Purification: The final product is purified, often through recrystallization or chromatography, to
yield the disodium salt dihydrate form of 5-BROMO-PAPS.[1]

Conclusion

5-BROMO-PAPS is a versatile and highly sensitive chromogenic reagent with significant
applications in both clinical diagnostics and molecular biology. Its ability to form distinctly
colored complexes with metal ions provides a robust method for their quantification.
Furthermore, its novel application in detecting pyrophosphate offers a simple and effective
visual endpoint for nucleic acid amplification, a valuable tool for point-of-care diagnostics. The
detailed protocols and mechanistic understanding provided in this guide are intended to
support researchers in the effective application of this compound in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [5-BROMO-PAPS: A Technical Guide for Researchers].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1147320#5-bromo-paps-cas-number-and-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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